Cas no 1345018-56-5 (1beta,3beta,9alpha-trihydroxyisopimara-8(14),15-dien-7-one)

• Product Name: 1beta,3beta,9alpha-trihydroxyisopimara-8(14),15-dien-7-one
• CAS No: 1345018-56-5
• MF: C₂₀H₃₀O₄
• MW: 334.449806690216
• CID: 2050534
• PubChem ID: 56599463
• Update Time: 2025-04-21

1beta,3beta,9alpha-trihydroxyisopimara-8(14),15-dien-7-one Chemical and Physical Properties

Names and Identifiers

• 1beta,3beta,9alpha-trihydroxyisopimara-8(14),15-dien-7-one
• smardaesidin D
• CHEBI:69490
• Q27137828
• 1345018-56-5
• (2S,4R,4aR,4bS,7R,10aS)-7-ethenyl-2,4,4b-trihydroxy-1,1,4a,7-tetramethyl-3,4,5,6,10,10a-hexahydro-2H-phenanthren-9-one

• Inchi： 1S/C20H30O4/c1-6-18(4)7-8-20(24)12(11-18)13(21)9-14-17(2,3)15(22)10-16(23)19(14,20)5/h6,11,14-16,22-24H,1,7-10H2,2-5H3/t14-,15-,16+,18-,19+,20+/m0/s1
• InChI Key： ZTWPAGAVIFLSKK-LOBZHTCKSA-N
• SMILES： O[C@]12CC[C@@](C=C)(C)C=C1C(C[C@H]1C(C)(C)[C@H](C[C@H]([C@@]12C)O)O)=O

Computed Properties

• Exact Mass: 334.21440943Da
• Monoisotopic Mass: 334.21440943Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 621
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 77.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Hydrophenanthrenes